Cas no 108772-82-3 (Ethanamine,2,2'-[2,5-thiophenediylbis(4,2-pyrimidinediylthio)]bis[N,N-dimethyl- (9CI))

• Product Name: Ethanamine,2,2'-[2,5-thiophenediylbis(4,2-pyrimidinediylthio)]bis[N,N-dimethyl- (9CI)
• CAS No: 108772-82-3
• MF: C₂₀H₂₆N₆S₃
• MW: 446.6556391716
• CID: 221872
• PubChem ID: 153865
• Update Time: 2025-04-19

Ethanamine,2,2'-[2,5-thiophenediylbis(4,2-pyrimidinediylthio)]bis[N,N-dimethyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• Ethanamine,2,2'-[2,5-thiophenediylbis(4,2-pyrimidinediylthio)]bis[N,N-dimethyl- (9CI)
• 2,5-Bis-[2-((2-dimethylaminoethyl)thio)pyrimidin-4-yl]thiophene
• ethanamine, 2,2'-[2,5-thienediylbis(4,2-pyrimidinediylthio)]bis[N,N-dimethyl-
• 119184-11-1
• 108772-82-3
• NSC622297
• NCI60_006482
• 2-[4-[5-[2-(2-dimethylaminoethylsulfanyl)pyrimidin-4-yl]-2-thienyl]pyrimidin-2-yl]sulfanyl-N,N-dimethyl-ethanamine
• 2,5-Bis(2'-((2''-(dimethylamino)ethyl)thio)pyrimidin-4'-yl)thiophene
• SCHEMBL9438480
• CHEMBL30871
• DTXSID80148732

• Inchi： 1S/C20H26N6S3/c1-25(2)11-13-27-19-21-9-7-15(23-19)17-5-6-18(29-17)16-8-10-22-20(24-16)28-14-12-26(3)4/h5-10H,11-14H2,1-4H3
• InChI Key： SGZRZEWIBATVCM-UHFFFAOYSA-N
• SMILES： S(C1=NC=CC(C2=CC=C(C3C=CN=C(N=3)SCCN(C)C)S2)=N1)CCN(C)C

Computed Properties

• Exact Mass: 446.13848
• Monoisotopic Mass: 446.138
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 29
• Rotatable Bond Count: 10
• Complexity: 430
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 137Ų

Experimental Properties

• Density: 1.3
• Boiling Point: 595.9°C at 760 mmHg
• Flash Point: 314.2°C
• Refractive Index: 1.662
• PSA: 58.04
• LogP: 3.96950